Cas no 928248-66-2 (Benzene, 2-ethenyl-1-methyl-4-nitro-)

• Product Name: Benzene, 2-ethenyl-1-methyl-4-nitro-
• CAS No: 928248-66-2
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 4331667
• PubChem ID: 80133590
• Update Time: 2025-05-26

Benzene, 2-ethenyl-1-methyl-4-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-ethenyl-1-methyl-4-nitro-
• AKOS018695033
• 2-ethenyl-1-methyl-4-nitrobenzene
• SCHEMBL16957779
• 928248-66-2
• EN300-388631
• Benzene,2-ethenyl-1-methyl-4-nitro-

• Inchi： 1S/C9H9NO2/c1-3-8-6-9(10(11)12)5-4-7(8)2/h3-6H,1H2,2H3
• InChI Key： MTJVTJQBPXDEDW-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=C(C=C)C=1)=O

Computed Properties

• Exact Mass: 163.063328530Da
• Monoisotopic Mass: 163.063328530Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 45.8Ų

Additional information on Benzene, 2-ethenyl-1-methyl-4-nitro-

Benzene, 2-ethenyl-1-methyl-4-nitro- (CAS No. 928248-66-2): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

Benzene, 2-ethenyl-1-methyl-4-nitro- (CAS No. 928248-66-2) is a multifaceted compound that has garnered significant attention in the fields of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, also known as 4-Nitro-1-methylstyrene, is a derivative of benzene with a nitro group and an ethenyl group attached to the aromatic ring. The combination of these functional groups imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in various synthetic processes.

The molecular formula of Benzene, 2-ethenyl-1-methyl-4-nitro- is C₉H₉NO₂, and its molecular weight is approximately 163.17 g/mol. The compound exists as a colorless liquid at room temperature and has a characteristic aromatic odor. Its physical and chemical properties, such as solubility in organic solvents and reactivity with nucleophiles, make it suitable for a wide range of applications in organic synthesis, material science, and pharmaceutical development.

In recent years, Benzene, 2-ethenyl-1-methyl-4-nitro- has been extensively studied for its role as an intermediate in the synthesis of pharmaceuticals and fine chemicals. One notable application is in the preparation of 4-Nitrophenethylamine, which is a key intermediate in the synthesis of certain antidepressant drugs. The nitro group on the aromatic ring can be reduced to an amino group, leading to the formation of 4-Aminostyrene, another important intermediate in the pharmaceutical industry.

The synthetic versatility of Benzene, 2-ethenyl-1-methyl-4-nitro- has also been leveraged in the development of new materials. For instance, it can be used as a monomer in polymer synthesis to create polymers with unique electronic and optical properties. These polymers have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices.

Recent research has also explored the biological activity of Benzene, 2-ethenyl-1-methyl-4-nitro-. Studies have shown that this compound exhibits moderate cytotoxicity against certain cancer cell lines, making it a potential lead compound for the development of anticancer agents. The nitro group on the aromatic ring is believed to play a crucial role in its biological activity by facilitating redox cycling and generating reactive oxygen species (ROS), which can induce cell death.

In addition to its potential therapeutic applications, Benzene, 2-ethenyl-1-methyl-4-nitro-. has been investigated for its use as a probe molecule in analytical chemistry. Its strong UV absorption properties make it suitable for use in spectroscopic techniques such as UV-visible spectroscopy and mass spectrometry. These techniques are essential for characterizing complex mixtures and monitoring reaction progress in synthetic chemistry.

The safety profile of Benzene, 2-ethenyl-1-methyl-4-nitro-. is an important consideration for its use in both research and industrial settings. While it is not classified as a hazardous material under current regulations, proper handling precautions should be taken due to its reactivity with strong bases and reducing agents. Researchers should follow standard laboratory safety protocols to minimize exposure risks.

In conclusion, Benzene, 2-ethenyl-1-methyl-4-nitro-. (CAS No. 928248-66-2) is a versatile compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features make it an important intermediate in the synthesis of pharmaceuticals, fine chemicals, and advanced materials. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.